Cas no 450340-86-0 (5-bromo-2-chloro-N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 5-bromo-2-chloro-N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 450340-86-0
• MF: C₁₈H₁₂BrCl₂N₃OS
• MW: 469.182379722595
• CID: 6336117
• PubChem ID: 4208068
• Update Time: 2025-10-16

5-bromo-2-chloro-N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• Oprea1_022597
• 5-bromo-2-chloro-N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
• SR-01000569618
• 5-bromo-2-chloro-N-(2-(3-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• 450340-86-0
• F0541-1286
• SR-01000569618-1
• AKOS024582089
• 5-bromo-2-chloro-N-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• Inchi： 1S/C18H12BrCl2N3OS/c19-10-4-5-15(21)13(6-10)18(25)22-17-14-8-26-9-16(14)23-24(17)12-3-1-2-11(20)7-12/h1-7H,8-9H2,(H,22,25)
• InChI Key： FHAGPPJKZQNXIB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(NC1=C2CSCC2=NN1C1C=CC=C(C=1)Cl)=O)Cl

Computed Properties

• Exact Mass: 466.92615g/mol
• Monoisotopic Mass: 466.92615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-bromo-2-chloro-N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

5-Bromo-2-Chloro-N-(3-Chlorophenyl)-2H,4H,6H-Thieno[3,4-c]Pyrazol-3-ylbenzamide (CAS No. 450340-86-0)

The compound 5-bromo-2-chloro-N-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide, with CAS number 450340-86-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its complex structure, which includes a benzamide moiety attached to a thienopyrazole ring system. The presence of bromine and chlorine substituents further enhances its chemical reactivity and potential applications in various industries.

Recent studies have highlighted the importance of thienopyrazole derivatives in drug discovery and development. The thienopyrazole ring system is known for its ability to act as a scaffold for various bioactive compounds. In the case of 5-bromo-2-chloro-N-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide, the substitution pattern at the 5 and 2 positions of the benzene ring introduces steric and electronic effects that can influence its interaction with biological targets. This makes it a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic aromatic substitution and coupling reactions. Researchers have employed advanced techniques such as microwave-assisted synthesis to optimize the reaction conditions and improve yields. The use of such methods has not only streamlined the synthesis process but also opened up new avenues for the preparation of similar compounds with tailored properties.

In terms of applications, 5-bromo-2-chloro-N-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide has shown potential in the development of advanced materials. Its unique electronic structure makes it suitable for use in organic electronics, particularly in applications such as light-emitting diodes (LEDs) and photovoltaic devices. Recent research has demonstrated that incorporating this compound into polymer blends can significantly enhance their electrical conductivity and stability under various operating conditions.

Furthermore, the compound's ability to form stable metal complexes has been explored in catalytic applications. Studies have shown that when coordinated with transition metals such as palladium or nickel, it can act as an effective catalyst in cross-coupling reactions—a critical step in the synthesis of complex organic molecules. This property underscores its versatility and broad applicability across multiple disciplines.

From an environmental perspective, the development of efficient synthetic routes for 5-bromo-2-chloro-N-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide has been a focus area for green chemistry initiatives. Researchers are increasingly adopting atom-economical reactions and recyclable catalysts to minimize waste and reduce the environmental footprint associated with its production.

In conclusion, 5-bromo-2-chloro-N-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide (CAS No. 450340-86-0) represents a cutting-edge compound with diverse applications across multiple scientific domains. Its unique chemical structure and reactivity make it an invaluable tool in both academic research and industrial applications. As advancements in synthetic methodologies continue to emerge, this compound is poised to play an even more significant role in shaping the future of organic chemistry and materials science.